Cas no 17231-17-3 (2-Methyl-1-oxo-1-phenylpropan-2-yl methanesulfonate)

• Product Name: 2-Methyl-1-oxo-1-phenylpropan-2-yl methanesulfonate
• CAS No: 17231-17-3
• MF: C₁₁H₁₄O₄S
• MW: 242.291462421417
• CID: 122188
• PubChem ID: 12812068
• Update Time: 2025-06-11

2-Methyl-1-oxo-1-phenylpropan-2-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-oxo-1-phenylpropan-2-yl methanesulfonate
• 1-Propanone,2-methyl-2-[(methylsulfonyl)oxy]-1-phenyl-
• 3,4-Dichlorothiophenol
• ACT02977
• AK-78175
• ANW-47014
• KB-231329
• W3756
• 3,4-DICHLOROPHENYLMERCAPTAN
• (2-methyl-1-oxo-1-phenylpropan-2-yl) methanesulfonate
• AKOS015998720
• 2-mesyloxy-2-methyl-1-phenyl-1-propanone
• DTXSID10510483
• 2-Methyl-1-oxo-1-phenylpropan-2-ylmethanesulfonate
• 17231-17-3
• A881882

• MDL： MFCD22421611
• Inchi： 1S/C11H14O4S/c1-11(2,15-16(3,13)14)10(12)9-7-5-4-6-8-9/h4-8H,1-3H3
• InChI Key： AUMCRRDZXVOZAN-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC(C)(C)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 242.06132
• Monoisotopic Mass: 242.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.407 g/mL at 25 °C(lit.)
• Boiling Point: 255.6°C at 760 mmHg
• Flash Point: >230 °F
• Refractive Index: n20/D 1.623(lit.)
• PSA: 60.44

2-Methyl-1-oxo-1-phenylpropan-2-yl methanesulfonate Security Information

• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• HazardClass：IRRITANT, STENCH
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Methyl-1-oxo-1-phenylpropan-2-yl methanesulfonate

Comprehensive Overview of 2-Methyl-1-oxo-1-phenylpropan-2-yl methanesulfonate (CAS No. 17231-17-3)

2-Methyl-1-oxo-1-phenylpropan-2-yl methanesulfonate, identified by its CAS number 17231-17-3, is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound belongs to the class of methanesulfonate esters, which are widely utilized as intermediates in synthetic chemistry. The unique structural features of this molecule, including the phenyl and methyl groups, contribute to its reactivity and versatility in various chemical transformations.

In recent years, the demand for high-purity chemical intermediates like 2-Methyl-1-oxo-1-phenylpropan-2-yl methanesulfonate has surged, driven by advancements in drug discovery and material science. Researchers are particularly interested in its potential role as a building block for active pharmaceutical ingredients (APIs). The compound's ability to undergo selective reactions makes it a valuable tool for organic synthesis, especially in the development of small molecule therapeutics.

One of the most frequently searched questions related to this compound is: "What are the synthetic applications of 2-Methyl-1-oxo-1-phenylpropan-2-yl methanesulfonate?" The answer lies in its utility as a protecting group or alkylating agent in multi-step synthesis. Its methanesulfonate moiety is particularly reactive, enabling efficient nucleophilic substitution reactions. This property is crucial for constructing complex molecular architectures, such as those found in biologically active compounds.

Another trending topic in the scientific community is the green chemistry approach to synthesis. 2-Methyl-1-oxo-1-phenylpropan-2-yl methanesulfonate has been explored in catalytic processes that minimize waste and reduce environmental impact. Researchers are investigating its use in flow chemistry systems, which offer improved efficiency and scalability compared to traditional batch methods. These innovations align with the growing emphasis on sustainable chemical manufacturing.

The physicochemical properties of CAS No. 17231-17-3 also make it a subject of interest for analytical chemists. Its solubility in common organic solvents, such as dichloromethane and acetonitrile, facilitates its handling in laboratory settings. Additionally, its stability under various conditions ensures reliable performance in synthetic applications. These characteristics are often highlighted in patent literature and technical datasheets, making it a well-documented compound.

From a regulatory perspective, 2-Methyl-1-oxo-1-phenylpropan-2-yl methanesulfonate is not classified as a hazardous substance under major global safety standards. However, proper laboratory safety protocols should always be followed when handling this or any other chemical. Its non-toxic nature under normal conditions makes it a preferred choice for researchers focusing on benign by design methodologies.

In conclusion, 2-Methyl-1-oxo-1-phenylpropan-2-yl methanesulfonate (CAS No. 17231-17-3) is a versatile and valuable compound in modern chemistry. Its applications span pharmaceutical synthesis, catalysis, and green chemistry, reflecting its importance in both academic and industrial research. As the demand for efficient synthetic routes and sustainable practices grows, this compound is likely to remain a key player in the field of organic chemistry.